2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C27H27N3O3/c1-3-33-24-13-11-23(12-14-24)29-26(31)18-30-25-15-19(2)9-10-20(25)16-21(27(30)32)17-28-22-7-5-4-6-8-22/h4-16,28H,3,17-18H2,1-2H3,(H,29,31)
• InChI Key: MQXXMLLJLZZOIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=C(C=CC(=C3)C)C=C(C2=O)CNC4=CC=CC=C4
• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol

Description

2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H27N3O3 and its molecular weight is 441.531. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Applications

A novel anilidoquinoline derivative similar in structure to the compound demonstrated significant antiviral and antiapoptotic effects in vitro, showing potential in treating Japanese encephalitis. This compound significantly reduced viral load and increased survival rates in infected mice, highlighting its therapeutic efficacy against viral infections (Ghosh et al., 2008).

Antimicrobial and Antitumor Activity

Substituted ethyl 2-(quinolin-4-yl)propanoates, derived from a synthesis process involving reactions with various amines, showed potent antimicrobial activity against Helicobacter pylori. This suggests that derivatives of quinolin-4-yl compounds, including the one , could have significant applications in combating bacterial infections (Khan et al., 2013).

Chemical Synthesis and Structural Analysis

The structural aspects of amide-containing isoquinoline derivatives were studied, focusing on their interaction with mineral acids and formation of gels or crystalline solids. These studies contribute to the understanding of the chemical behavior and potential applications of similar quinoline-based compounds (Karmakar et al., 2007).

Pharmacological Studies

Phthalimidoxy substituted quinoline derivatives, including structures related to the compound , were synthesized and evaluated for their biological activities. These compounds have shown promise in pharmacological studies, indicating the potential for diverse therapeutic applications (Bhambi et al., 2010).

Mechanism of Action

Mode of Action

The compound’s structure suggests it may interact with its targets through hydrogen bonding and other intermolecular interactions .

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential to interact with multiple targets. Without specific target identification, it is challenging to predict the exact pathways and their downstream effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .